Cas no 5866-05-7 (Pyrrolidine, 1-(tributylgermyl)-)
5866-05-7 structure
Product Name:Pyrrolidine, 1-(tributylgermyl)-
CAS No:5866-05-7
MF:C23H32N2O5
MW:416.510586738586
CID:385904
PubChem ID:2873802
Update Time:2025-04-19
Pyrrolidine, 1-(tributylgermyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 1-(tributylgermyl)-
- 1-(2,3-Dimethoxy-benzyl)-4-(2,4,5-trimethoxy-benzyl)-piperazine
- Cambridge id 5866057
- AB00099724-01
- 1-[(2,3-dimethoxyphenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
- CB00572
- 1-(2,3-dimethoxybenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine
- SMSF0008737
- DTXSID60974197
- AKOS000554119
- 5866-05-7
-
- Inchi: 1S/C23H32N2O5/c1-26-19-8-6-7-17(23(19)30-5)15-24-9-11-25(12-10-24)16-18-13-21(28-3)22(29-4)14-20(18)27-2/h6-8,13-14H,9-12,15-16H2,1-5H3
- InChI Key: YIALFRZXPAIBEP-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=CC=1CN1CCN(CC2C=CC=C(C=2OC)OC)CC1)OC)OC
Computed Properties
- Exact Mass: 416.23126
- Monoisotopic Mass: 416.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.63
Pyrrolidine, 1-(tributylgermyl)- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5866-05-7 (Pyrrolidine, 1-(tributylgermyl)-) Related Products
- 5011-34-7(Trimetazidine)
- 52146-35-7(1-[(3,4,5-trimethoxyphenyl)methyl]piperazine)
- 92700-82-8(4-[(2,3,4-trimethoxyphenyl)methyl]piperazine-1-carbaldehyde)
- 356083-64-2(1-(2,4,5-Trimethoxybenzyl)piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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